![molecular formula C21H21N3O3 B4580360 N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide](/img/structure/B4580360.png)
N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of pyridazine derivatives, including compounds with structural similarities to the one of interest, often involves multistep chemical reactions that provide insights into the complexity and versatility of these compounds. For instance, reactions involving ethyl 1,4-dihydro-4-oxo-7-substituted pyrimido[4,5-c]pyridazine-3-carboxylates and their derivatives highlight the synthetic pathways that can be adapted for related pyridazine compounds (Miyamoto et al., 1978).
Molecular Structure Analysis
The molecular structure of pyridazine derivatives is characterized by X-ray powder structure analysis, providing insights into the atomic arrangements and bonding patterns. A study on a piroxicam derivative demonstrated the significance of intermolecular hydrogen bonding in forming a three-dimensional framework, which is a crucial aspect of understanding the molecular structure of pyridazine compounds (Chakraborty et al., 2007).
Chemical Reactions and Properties
Pyridazine derivatives participate in various chemical reactions, leading to the formation of compounds with diverse biological and chemical properties. For example, the reaction of 3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonyl isothiocyanate with different reagents produces a wide range of derivatives, demonstrating the reactivity and versatility of the pyridazine core (Hemdan & Elshahawi, 2009).
Physical Properties Analysis
The physical properties of pyridazine derivatives, such as optical transmittance, refractive indices, and birefringences, are influenced by their molecular structure. Studies on polyamides derived from pyridazine compounds have shown that these materials exhibit good optical properties and thermal stability, making them suitable for various applications (Zhang et al., 2013).
Chemical Properties Analysis
The chemical properties of pyridazine derivatives are determined by their functional groups and molecular structure. The synthesis and reactions of these compounds reveal their potential for forming heterocyclic compounds with significant biological activity. For instance, the synthesis of 1,2,4-triazoles, imidazoles, and pyrimidines from pyridazine derivatives highlights their chemical versatility and potential as precursors for pharmacologically active compounds (Hemdan & Elshahawi, 2009).
Scientific Research Applications
Synthesis and Biological Activity
Research into novel heterocyclic compounds, including the synthesis of derivatives with potential antimicrobial and antitumor activities, highlights the broader category of research where N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide might find relevance. For example, the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers has shown not only the potential for industrial application but also the exploration of their biological activities, including antioxidant and antimicrobial properties (Khalifa et al., 2015). This indicates a multifaceted approach to the application of synthesized compounds, from industrial utility to potential health benefits.
Anticancer and Antimicrobial Research
Further, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and their evaluation for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells showcase the ongoing efforts to discover new compounds with potential therapeutic benefits (Hassan et al., 2014). This area of research is particularly relevant to N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide, suggesting potential avenues for the exploration of its biological activities.
properties
IUPAC Name |
N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenylpyridazine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c1-24-21(26)18(20(25)22-13-14-27-2)17(15-9-5-3-6-10-15)19(23-24)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCHSHZHJJUEYLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NCCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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